Cas no 2803461-66-5 (15-(3,4-Dichlorophenyl)-10-oxopentadecanoic acid)

• Product Name: 15-(3,4-Dichlorophenyl)-10-oxopentadecanoic acid
• CAS No: 2803461-66-5
• MF: C₂₁H₃₀Cl₂O₃
• MW: 401.37
• CID: 5141196
• PubChem ID: 162394419
• Update Time: 2025-06-08

15-(3,4-Dichlorophenyl)-10-oxopentadecanoic acid Chemical and Physical Properties

Names and Identifiers

• F76576
• 2803461-66-5
• 15-(3,4-Dichlorophenyl)-10-oxopentadecanoic acid

• Inchi： 1S/C21H30Cl2O3/c22-19-15-14-17(16-20(19)23)10-6-5-8-12-18(24)11-7-3-1-2-4-9-13-21(25)26/h14-16H,1-13H2,(H,25,26)
• InChI Key： CLKAWANEFQRXNA-UHFFFAOYSA-N
• SMILES： C1(=C(Cl)C=C(C=C1)CCCCCC(=O)CCCCCCCCC(O)=O)Cl

Computed Properties

• Exact Mass: 400.1572002g/mol
• Monoisotopic Mass: 400.1572002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 54.4Ų

Additional information on 15-(3,4-Dichlorophenyl)-10-oxopentadecanoic acid

Latest Research on 15-(3,4-Dichlorophenyl)-10-oxopentadecanoic acid (CAS: 2803461-66-5) in Chemical Biology and Pharmaceutical Applications

15-(3,4-Dichlorophenyl)-10-oxopentadecanoic acid (CAS: 2803461-66-5) is a synthetic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its dichlorophenyl and oxopentadecanoic acid moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and metabolic disorder treatments. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in preclinical models.

A study published in the Journal of Medicinal Chemistry (2023) explored the anti-inflammatory properties of 15-(3,4-Dichlorophenyl)-10-oxopentadecanoic acid. The researchers demonstrated that the compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. In vitro assays using human macrophages showed a significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6 upon treatment with the compound. These findings suggest its potential as a novel anti-inflammatory agent, particularly for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research involves the compound's anticancer activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the effects of 15-(3,4-Dichlorophenyl)-10-oxopentadecanoic acid on various cancer cell lines, including breast, lung, and colon cancer. The results indicated that the compound induces apoptosis through the activation of caspase-3 and PARP cleavage. Additionally, it was found to inhibit angiogenesis by reducing VEGF expression, highlighting its dual mechanism of action in cancer therapy. These properties make it a promising candidate for further development as an anticancer drug.

The synthesis and structural optimization of 15-(3,4-Dichlorophenyl)-10-oxopentadecanoic acid have also been a focus of recent research. A team of chemists reported a novel, high-yield synthesis route in Tetrahedron Letters (2023), which improves the scalability and purity of the compound. This advancement is critical for its potential transition from laboratory research to clinical applications. Furthermore, computational studies have been conducted to explore structure-activity relationships (SAR), leading to the design of derivatives with enhanced bioavailability and target specificity.

In the context of metabolic disorders, preliminary studies have indicated that 15-(3,4-Dichlorophenyl)-10-oxopentadecanoic acid may modulate lipid metabolism. Research published in Biochemical Pharmacology (2024) demonstrated that the compound activates PPAR-γ, a nuclear receptor involved in glucose and lipid homeostasis. Animal models of obesity and type 2 diabetes showed improved insulin sensitivity and reduced hepatic steatosis following treatment with the compound. These findings open new avenues for its use in managing metabolic syndromes.

Despite these promising results, challenges remain in the development of 15-(3,4-Dichlorophenyl)-10-oxopentadecanoic acid as a therapeutic agent. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future studies. Ongoing research is focused on conducting comprehensive preclinical trials to evaluate its safety and efficacy in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials.

In conclusion, 15-(3,4-Dichlorophenyl)-10-oxopentadecanoic acid (CAS: 2803461-66-5) represents a versatile compound with significant potential in multiple therapeutic areas. Its anti-inflammatory, anticancer, and metabolic modulatory properties, combined with recent advancements in synthesis and SAR studies, position it as a valuable candidate for further investigation. Future research should prioritize addressing the remaining challenges to unlock its full therapeutic potential.